Cas no 644982-11-6 (1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate
• CAS No: 644982-11-6
• MF: C₁₄H₂₂FNO₅
• MW: 303.326588153839
• CID: 423594
• PubChem ID: 67230662
• Update Time: 2025-05-25

1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1,4-dicarboxylic acid, 6-fluorohexahydro-5-oxo-,1-(1,1-dimethylethyl) 4-ethyl ester
• 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate
• 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate

• Inchi： 1S/C14H22FNO5/c1-5-20-12(18)9-6-7-16(8-10(15)11(9)17)13(19)21-14(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： IEZXSYJMFZQSFB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)C(=O)C(C(OCC)=O)CC1

Additional information on 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate

Professional Introduction to 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate (CAS No. 644982-11-6)

1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 644982-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework, including the 1-tert-butyl, 4-ethyl, and 6-fluoro substituents, as well as the presence of a 5-oxo moiety and 1,4-dicarboxylate terminations, contributes to its distinct chemical properties and reactivity. These structural features make it a valuable scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate have been subjects of extensive investigation in academic and industrial laboratories. The compound’s synthesis typically involves multi-step organic reactions, including cyclization, functional group transformations, and protective group strategies, to achieve the desired molecular architecture. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structural integrity and purity. These analytical methods provide critical insights into the compound’s conformational dynamics and intermolecular interactions, which are essential for understanding its biological behavior.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacological agents. The fluoro substituent at the 6-position of the azepane ring is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. Studies have demonstrated that fluorinated heterocycles often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of both tert-butyl and ethyl groups in 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate further modulates its physicochemical properties, potentially enhancing its solubility and cell membrane permeability.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. Azepane derivatives have shown promise in preclinical studies as modulators of central nervous system (CNS) receptors and ion channels. The structural motif of 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate bears similarities to known pharmacophores found in drugs used to treat conditions such as epilepsy, depression, and anxiety. The 5-oxo group introduces a rigid core that can interact with specific binding sites on target proteins, while the carboxylate terminations provide opportunities for further derivatization to optimize receptor affinity.

Recent research has highlighted the compound’s potential as an intermediate in the synthesis of more complex pharmacological entities. By serving as a versatile building block, 1-tert-butyl 4-ethyl 6-fluoro-5-oxoazepane-1,4-dicarboxylate enables chemists to explore novel chemical space with tailored biological activities. For instance, modifications at the 1-position, such as replacing the tert-butyl group with other alkyl or aryl substituents, can alter the compound’s electronic properties and influence its interaction with biological targets. Similarly, variations at the carboxylate positions offer opportunities to enhance proteolytic stability or improve oral bioavailability.

The pharmaceutical industry has taken note of these advancements, with several companies investing in libraries of azepane derivatives for high-throughput screening (HTS) campaigns. The demand for structurally diverse compounds with known scaffolds has driven interest in readily available intermediates like 1-tert-butyl 4-ethyl 6-fluoro-5-oxyzapane-la-carboxylic acid diester CAS No. 64498211_6. These efforts aim to identify lead compounds that can be optimized through structure-based drug design (SBDD) or computationally guided molecular docking studies.

In conclusion,1_tert-butyl_4_ethyl_6_fluoro_5_oxoazepane-la-carboxylic acid diester CAS No._64498211_6 represents a significant advancement in medicinal chemistry with far-reaching implications for drug discovery and development. Its unique structural features make it a promising candidate for further exploration in therapeutic areas ranging from neurology to oncology. As research continues to uncover new biological functions associated with azepane derivatives,this compound will undoubtedly play a pivotal role in shaping future pharmacological strategies.